Cas no 1261446-54-1 (5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl)
5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl
-
- Inchi: 1S/C13H8Cl2F2/c14-7-8-4-9(6-10(15)5-8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
- InChI Key: QSQDLBDAGAXMDR-UHFFFAOYSA-N
- SMILES: ClC1C=C(CCl)C=C(C=1)C1C=CC=C(C=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 250
- XLogP3: 4.8
- Topological Polar Surface Area: 0
5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004378-1g |
5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl |
1261446-54-1 | 97% | 1g |
$1445.30 | 2023-09-03 |
5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl
Research Brief on 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl (CAS: 1261446-54-1): Recent Advances and Applications
The compound 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl (CAS: 1261446-54-1) has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This research brief aims to provide an overview of the latest developments surrounding this compound, including its synthesis, biological activity, and potential industrial applications. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
Recent literature indicates that 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl has been utilized in the synthesis of various bioactive compounds, including kinase inhibitors and antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of selective kinase inhibitors, which show promise in targeting cancer cell proliferation. The compound's unique structural features, including the presence of chloro and fluor substituents, contribute to its reactivity and versatility in chemical transformations.
In addition to its pharmaceutical applications, 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl has also been investigated for its potential use in agrochemicals. Research conducted by the European Journal of Agrochemicals (2022) revealed that derivatives of this compound exhibit herbicidal and fungicidal properties, making it a candidate for the development of new crop protection agents. The study emphasized the compound's stability under various environmental conditions, which is a critical factor for agrochemical applications.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl. A paper in Organic Process Research & Development (2023) detailed a novel catalytic method that improves yield and reduces by-products, addressing previous challenges in large-scale synthesis. This development is particularly significant for industrial applications, where cost-effectiveness and scalability are paramount.
Looking ahead, the potential of 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl appears promising, with ongoing research exploring its utility in drug discovery and material science. Future studies are expected to delve deeper into its mechanism of action and explore new derivatives with enhanced bioactivity. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.
1261446-54-1 (5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)